Cas no 2172281-68-2 (4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic acid)

4-{2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic acid is a specialized Fmoc-protected amino acid derivative designed for peptide synthesis applications. Its structure incorporates a sterically hindered 2-methylbutanoic acid moiety, enhancing stability during solid-phase peptide synthesis (SPPS). The Fmoc group provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions. This compound is particularly useful in constructing peptides with hydrophobic or branched-chain residues, improving solubility and reducing aggregation during synthesis. Its robust design ensures high coupling efficiency while minimizing side reactions, making it a reliable choice for complex peptide assembly. Suitable for automated and manual SPPS, it offers compatibility with standard Fmoc-based protocols.
4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic acid structure
2172281-68-2 structure
Product Name:4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic acid
CAS No:2172281-68-2
MF:C26H32N2O5
MW:452.542687416077
CID:6417166
PubChem ID:165815639
Update Time:2025-05-24

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic acid Chemical and Physical Properties

Names and Identifiers

    • 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic acid
    • EN300-1504808
    • 2172281-68-2
    • 4-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-2-methylbutanamido}-2-methylbutanoic acid
    • Inchi: 1S/C26H32N2O5/c1-4-26(3,24(31)27-14-13-17(2)23(29)30)16-28-25(32)33-15-22-20-11-7-5-9-18(20)19-10-6-8-12-21(19)22/h5-12,17,22H,4,13-16H2,1-3H3,(H,27,31)(H,28,32)(H,29,30)
    • InChI Key: QEIBKNGLTXOAGJ-UHFFFAOYSA-N
    • SMILES: O(C(NCC(C(NCCC(C(=O)O)C)=O)(C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

  • Exact Mass: 452.23112213g/mol
  • Monoisotopic Mass: 452.23112213g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 676
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 105Ų

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic acid Pricemore >>

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Additional information on 4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic acid

4-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-2-methylbutanamido}-2-methylbutanoic Acid (CAS No. 2172281-68-2)

4-{[(9H-fluoren-9-yl)methoxycarbonyl]amino}methyl-2-methylbutanamido-2-methylbutanoic acid, with the CAS registry number 2172281-68-2, is a complex organic compound that has garnered significant attention in the fields of organic chemistry and biochemistry. This compound is notable for its intricate structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a methyl-substituted butanamide moiety, and a methyl-substituted butanoic acid group. The presence of these functional groups makes it a valuable molecule in various research and industrial applications.

The Fmoc group, a well-known protecting group in peptide synthesis, plays a crucial role in stabilizing the amine functionality during chemical reactions. This feature has made the compound particularly useful in the synthesis of peptides and other bioactive molecules. Recent studies have highlighted its potential in drug discovery, where precise control over peptide sequences is essential for developing novel therapeutic agents.

In terms of synthesis, this compound is typically prepared through multi-step reactions involving the coupling of Fmoc reagents with appropriately substituted amino acids or derivatives. The use of modern synthetic techniques, such as solid-phase synthesis and microwave-assisted reactions, has significantly improved the efficiency and scalability of its production. Researchers have also explored green chemistry approaches to minimize environmental impact while maintaining high yields.

From a structural standpoint, the molecule exhibits a high degree of symmetry due to the presence of multiple methyl groups. This symmetry contributes to its stability and solubility properties, which are critical for its application in biological systems. Recent computational studies have provided deeper insights into its electronic structure and conformational flexibility, further enhancing our understanding of its behavior in different chemical environments.

The compound's applications extend beyond traditional organic synthesis. It has been utilized as a building block in the construction of more complex molecules, including macrocycles and dendrimers. These structures have potential applications in drug delivery systems and nanotechnology. Additionally, its compatibility with various analytical techniques, such as mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, has facilitated its characterization and use in quality control processes.

Recent advancements in analytical chemistry have enabled more precise determination of this compound's purity and stability under varying conditions. For instance, high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) has proven to be an effective tool for its identification and quantification in complex mixtures. Such methods are particularly useful in pharmaceutical research where trace analysis is often required.

In conclusion, 4-{[{(9H-fluoren-9-yl)methoxycarbonyl}amino}methyl}-... remains a pivotal molecule in contemporary chemical research. Its unique structure, versatile functional groups, and compatibility with advanced synthetic and analytical techniques make it an invaluable asset across multiple disciplines. As research continues to uncover new applications and improve synthetic methodologies, this compound will undoubtedly play an increasingly important role in both academic and industrial settings.

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